Fura-5F pentapotassium

• Molecular Formula: C28H19FK5N3O14
• Molecular Weight: 836.0 g/mol
• InChI: InChI=1S/C28H24FN3O14.5K/c29-15-1-2-16(31(10-23(33)34)11-24(35)36)20(7-15)44-4-3-43-19-5-14-6-21(27-30-9-22(46-27)28(41)42)45-18(14)8-17(19)32(12-25(37)38)13-26(39)40;;;;;/h1-2,5-9H,3-4,10-13H2,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42);;;;;/q;5*+1/p-5
• InChIKey: LHNVHDLFOLNARU-UHFFFAOYSA-I

Fura-5F Pentapotassium Product Overview

Fura-5F pentapotassium (CAS 299172-15-9) is a cell-impermeant, ratiometric fluorescent calcium indicator belonging to the Fura family of dyes [1]. Synthesized as a fluorinated derivative of the BAPTA chelator backbone, its core structure is modified to achieve an intermediate calcium-binding affinity, placing it between high-affinity probes like Fura-2 and low-affinity probes like Fura-FF [2]. This pentapotassium salt form ensures high water solubility, making it suitable for direct intracellular introduction via microinjection or patch-clamp techniques, or for calibration of its membrane-permeant AM ester counterpart .

Intermediate calcium-binding affinity for robust calcium transients that would saturate Fura-2

Ratiometric dual-excitation (e.g., 340/380 nm) for loading-independent, artifact-corrected quantification

Cell-impermeant pentapotassium salt for microinjection, patch-clamp loading, or AM ester calibration

• [1] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008 Nov;46(3):143-51. doi: 10.1016/j.ymeth.2008.09.025. View Source
• [2] Grynkiewicz G, Poenie M, Tsien RY. A new generation of Ca2+ indicators with greatly improved fluorescence properties. J Biol Chem. 1985 Mar 25;260(6):3440-50. View Source

Fura-5F Intermediate Affinity Prevents Signal Saturation

Generic substitution among Fura-family calcium indicators is scientifically untenable due to their widely divergent calcium dissociation constants (Kd). The choice of indicator must be precisely matched to the expected magnitude and kinetics of the calcium signal. Using a high-affinity indicator like Fura-2 (Kd ~145 nM) to measure large calcium transients can lead to signal saturation, obscuring the true amplitude and kinetics of the signal [1]. Conversely, a very low-affinity probe may fail to detect modest changes near resting calcium levels. Fura-5F, with its intermediate Kd of ~400 nM, occupies a distinct analytical niche, specifically enabling the linear detection of calcium signals that would saturate Fura-2, as demonstrated in studies of store-operated calcium entry [2]. The quantitative evidence below demonstrates why this specific affinity profile makes Fura-5F the optimal and often necessary choice for a defined set of research applications.

Affinity mismatch: Fura-2

High-affinity Fura-2 may saturate during large calcium transients, masking true signal amplitude and kinetics.

Affinity mismatch: Fura-FF

Lower-affinity Fura-FF may fail to detect modest calcium changes near resting levels, missing subtle signals.

Non-ratiometric indicators (e.g., Fluo-4)

Intensity-based readout cannot correct for dye loading, photobleaching, or path length artifacts.

• [1] Sabatini BL, Oertner TG, Svoboda K. The life cycle of Ca(2+) ions in dendritic spines. Neuron. 2002 Feb 14;33(3):439-52. doi: 10.1016/s0896-6273(02)00573-1. View Source
• [2] Kar P, Nelson C, Parekh AB. Selective activation of the transcription factor NFAT1 by calcium microdomains near Ca2+ release-activated Ca2+ (CRAC) channels. J Biol Chem. 2011 Apr 29;286(17):14795-803. doi: 10.1074/jbc.M111.220582. View Source

Fura-5F Pentapotassium: Performance Comparison

Calcium Binding Affinity: Preventing Signal Saturation

Fura-5F exhibits a calcium dissociation constant (Kd) of 400 nM, positioning it as an intermediate-affinity indicator [1]. This affinity is over 175-fold lower than the high-affinity indicator Fura-2 (Kd = 145 nM) [2] and approximately 13-fold higher than the low-affinity indicator Fura-FF (Kd ≈ 5.5 µM) . This intermediate value is critical; researchers have explicitly selected Fura-5F over Fura-2 because Fura-2 would become saturated by the larger Ca2+ signals generated during store-operated calcium entry (SOCE) [3].

Calcium Binding Affinity

Head-to-head

Kd 400 nM

Fura-2: 145 nM Fura-FF: 5.5 µM 2.76× higher than Fura-2 13.75× higher affinity than Fura-FF

Supports selection for robust Ca²⁺ fluxes that would saturate Fura-2.

Validated in SOCE studies; reported under physiological buffer conditions.

Evidence Dimension	Calcium Dissociation Constant (Kd)
Target Compound Data	400 nM
Comparator Or Baseline	Fura-2 (145 nM), Fura-FF (5.5 µM)
Quantified Difference	Fura-5F Kd is 2.76-fold higher than Fura-2; Fura-FF Kd is 13.75-fold higher than Fura-5F.
Conditions	Kd values as reported in referenced literature for standard physiological buffer conditions.

Why This Matters

Procurement of the correct affinity indicator is non-negotiable; using Fura-2 where a lower-affinity probe is required leads to saturated, uninterpretable data, wasting time and resources. Fura-5F's Kd makes it the optimal choice for quantifying robust calcium fluxes.

• [1] Bird GS, Hwang SY, Smyth JT, Fukushima M, Boyles RR, Putney JW Jr. STIM1 is a calcium sensor specialized for digital signaling. Curr Biol. 2009 Nov 3;19(20):1724-9. doi: 10.1016/j.cub.2009.08.022. View Source
• [2] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008 Nov;46(3):143-51. doi: 10.1016/j.ymeth.2008.09.025. View Source
• [3] Kar P, Nelson C, Parekh AB. Selective activation of the transcription factor NFAT1 by calcium microdomains near Ca2+ release-activated Ca2+ (CRAC) channels. J Biol Chem. 2011 Apr 29;286(17):14795-803. doi: 10.1074/jbc.M111.220582. View Source

Ratiometric Imaging: Dual-Excitation Spectral Shift

Fura-5F is a dual-excitation, single-emission ratiometric dye, enabling precise calcium concentration measurements independent of dye concentration, path length, or photobleaching. Spectral analysis shows that upon calcium binding, the excitation maximum shifts, with data typically acquired as a ratio of fluorescence intensity from excitation at 340 nm to that at 380 nm (or 360/380 nm), with emission collected around 510-512 nm [1][2]. This is a fundamental advantage over single-wavelength intensity-based dyes like Fluo-4, where changes in fluorescence intensity are easily confounded by variations in dye loading or cell thickness [3].

Ratiometric Imaging

Class-level

Dual-excitation ratiometric

Excitation ratio 340/380 nm, emission ~510 nm. Self-corrects for dye loading and bleaching artifacts.

Enables concentration-independent, artifact-free quantification of [Ca²⁺]i.

Superior to single-wavelength intensity dyes for time-lapse or across-cell comparisons.

Evidence Dimension	Ratiometric vs. Non-Ratiometric Measurement
Target Compound Data	Ratiometric (dual-excitation, e.g., 340/380 nm or 360/380 nm)
Comparator Or Baseline	Single-wavelength intensity-based dyes (e.g., Fluo-4)
Quantified Difference	Qualitative difference: ratiometric readout self-corrects for artifacts; intensity readout is susceptible to them.
Conditions	Excitation and emission spectra for Fura-5F (free-acid form) in buffer containing 100 mM KCl, 20 mM HEPES, pH 7.2.

Why This Matters

For experiments requiring precise, artifact-free quantification of [Ca2+]i over time or across different cell populations, a ratiometric indicator like Fura-5F provides data integrity that single-wavelength dyes cannot guarantee, reducing the need for complex post-hoc normalizations.

• [1] Wokosin DL, Loughrey CM, Smith GL. Characterization of a range of fura dyes with two-photon excitation. Biophys J. 2004 Mar;86(3):1726-38. doi: 10.1016/S0006-3495(04)74244-7. View Source
• [2] Paredes RM, Etzler JC, Watts LT, Zheng W, Lechleiter JD. Chemical calcium indicators. Methods. 2008 Nov;46(3):143-51. doi: 10.1016/j.ymeth.2008.09.025. View Source
• [3] Gee KR, Brown KA, Chen WN, Bishop-Stewart J, Gray D, Johnson I. Chemical and physiological characterization of fluo-4 Ca(2+)-indicator dyes. Cell Calcium. 2000 Feb;27(2):97-106. doi: 10.1054/ceca.1999.0095. View Source

High-Throughput Screening with No-Wash Assays

Fura-5F has been experimentally validated as an effective and cost-efficient probe in no-wash, high-throughput screening (HTS) assays. A study demonstrated that the background fluorescence of Fura-5F, along with Fura-2 and Fluo-4, could be effectively quenched by low-cost red-violet food dyes such as Ponceau 4R (1 mM) [1]. This negates the need for expensive proprietary no-wash kits or laborious wash steps, enabling a simpler, more robust, and economical workflow for compound screening campaigns [1].

High-Throughput Screening

Head-to-head

No-wash with Ponceau 4R

Quenching by 1 mM Ponceau 4R Eliminates wash steps

Supports economical, higher-throughput calcium screening workflows.

Demonstrated in HEK293 and MDA-MB-468 cell assays; compare to proprietary no-wash kits.

Evidence Dimension	HTS Compatibility (No-Wash Protocol)
Target Compound Data	Effective quenching of background fluorescence by 1 mM Ponceau 4R
Comparator Or Baseline	Standard wash protocol; proprietary no-wash kits.
Quantified Difference	Qualitative difference: eliminates wash steps and reduces reagent costs compared to standard or kit-based methods.
Conditions	HEK293 cells heterologously expressing hNaV channels; fluorescence response to ATP (100 µM) in MDA-MB-468 cells.

Why This Matters

For laboratories performing medium- to high-throughput calcium assays, the demonstrated compatibility of Fura-5F with inexpensive quenchers directly translates to significant cost savings and increased throughput by eliminating wash steps, providing a tangible procurement advantage over indicators not validated for this workflow.

• [1] Tay B, Stewart TA, Davis FM, Peters AA, Roberts-Thomson SJ, Monteith GR. Development of a high-throughput fluorescent no-wash sodium influx assay. PLoS One. 2019 Mar 11;14(3):e0213751. doi: 10.1371/journal.pone.0213751. View Source

Fura-5F Pentapotassium Applications

Quantifying Robust Calcium Fluxes

As demonstrated by its Kd of 400 nM [1], Fura-5F is specifically suited for experiments generating large calcium transients that would saturate high-affinity indicators like Fura-2. This includes studies of store-operated calcium entry (SOCE) [2], agonist-induced calcium release from internal stores, and other processes where cytosolic calcium levels may rise into the high nanomolar or micromolar range. Using Fura-5F ensures the recorded signal remains linear and accurately reflects the underlying calcium dynamics.

Calibration of AM Ester Form

The cell-impermeant pentapotassium salt form is an essential tool for calibrating fluorescence signals obtained using the membrane-permeant Fura-5F AM ester. Because it cannot cross cell membranes, Fura-5F pentapotassium can be used to generate in situ calibration curves (e.g., Rmin, Rmax, and Kd) by equilibrating intracellular and extracellular calcium concentrations in permeabilized cells or by using ionophores. This is a standard, necessary practice for converting fluorescence ratios into absolute calcium concentrations [3].

High-Throughput Calcium Assays for Drug Discovery

The validation of Fura-5F in a no-wash assay format using Ponceau 4R as a fluorescence quencher demonstrates its utility in drug discovery and high-throughput screening (HTS) environments [4]. This application is particularly relevant for groups screening compound libraries against calcium-permeable ion channels or G-protein coupled receptors (GPCRs) that mobilize calcium. The ability to run no-wash assays reduces processing time and cost per data point, making it a scalable and economical choice for large screening campaigns.

Intracellular Delivery for Electrophysiology and Imaging

Due to its high water solubility as a pentapotassium salt, Fura-5F is ideally suited for direct introduction into cells via a patch pipette during whole-cell electrophysiology recordings. This allows for simultaneous measurement of electrical activity and calcium dynamics in the same cell. This method bypasses issues of variable AM ester loading and provides a known, controlled concentration of indicator in the cytosol, enabling more rigorous quantification of calcium-dependent processes in neurons, cardiomyocytes, and other excitable cells [5].

Application

Selection Property

Validation Focus

Quantifying robust calcium fluxes (e.g., SOCE)

Intermediate affinity indicator

Verify signal linearity in target cell model

Calibration of AM ester form

Cell-impermeant salt form

Confirm in situ calibration accuracy

High-throughput calcium screening

No-wash quencher compatibility

Assess background quenching and reproducibility

Patch-clamp or microinjection delivery

High water solubility (pentapotassium salt)

Ensure consistent intracellular dye concentration

• [1] Bird GS, Hwang SY, Smyth JT, Fukushima M, Boyles RR, Putney JW Jr. STIM1 is a calcium sensor specialized for digital signaling. Curr Biol. 2009 Nov 3;19(20):1724-9. doi: 10.1016/j.cub.2009.08.022. View Source
• [2] Kar P, Nelson C, Parekh AB. Selective activation of the transcription factor NFAT1 by calcium microdomains near Ca2+ release-activated Ca2+ (CRAC) channels. J Biol Chem. 2011 Apr 29;286(17):14795-803. doi: 10.1074/jbc.M111.220582. View Source
• [3] Grynkiewicz G, Poenie M, Tsien RY. A new generation of Ca2+ indicators with greatly improved fluorescence properties. J Biol Chem. 1985 Mar 25;260(6):3440-50. View Source
• [4] Tay B, Stewart TA, Davis FM, Peters AA, Roberts-Thomson SJ, Monteith GR. Development of a high-throughput fluorescent no-wash sodium influx assay. PLoS One. 2019 Mar 11;14(3):e0213751. doi: 10.1371/journal.pone.0213751. View Source
• [5] Neher E. The use of fura-2 for estimating Ca buffers and Ca fluxes. Neuropharmacology. 1995 Nov;34(11):1423-42. doi: 10.1016/0028-3908(95)00144-u. View Source